![molecular formula C15H15NO2S B299734 N-ethyl-9H-fluorene-2-sulfonamide](/img/structure/B299734.png)
N-ethyl-9H-fluorene-2-sulfonamide
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Overview
Description
N-ethyl-9H-fluorene-2-sulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties. It is a sulfonamide derivative of fluorene, which is a polycyclic aromatic hydrocarbon. This compound has been synthesized using various methods, and it has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-ethyl-9H-fluorene-2-sulfonamide is not fully understood. However, it has been suggested that this compound interacts with metal ions, which leads to the formation of a complex. This complex can then undergo various reactions, such as electron transfer and energy transfer, which result in the emission of fluorescence. In addition, this compound can generate reactive oxygen species upon photoexcitation, which can lead to cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of acetylcholinesterase, which is an enzyme that plays a role in the transmission of nerve impulses. This compound has also been shown to inhibit the growth of cancer cells, and to induce apoptosis, which is a programmed cell death. In addition, it has been reported to have antioxidant properties, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
N-ethyl-9H-fluorene-2-sulfonamide has several advantages for lab experiments. It is a fluorescent probe that can be used for the detection of metal ions, and it has been shown to have good selectivity and sensitivity. This compound is also easy to synthesize, and it is stable under various conditions. However, there are some limitations to the use of this compound. It is toxic to cells at high concentrations, and it can generate reactive oxygen species, which can lead to cell death. In addition, it has a low quantum yield, which can limit its use in fluorescence imaging.
Future Directions
There are several future directions for the research on N-ethyl-9H-fluorene-2-sulfonamide. One direction is the development of new synthetic methods that can improve the yield and purity of the compound. Another direction is the modification of the structure of the compound to improve its selectivity and sensitivity for metal ions. In addition, the use of this compound as a photosensitizer for photodynamic therapy can be further explored. Finally, the development of new applications for this compound, such as in the field of sensors and imaging, can be explored.
Conclusion:
In conclusion, this compound is a unique compound that has been extensively used in scientific research. It has been synthesized using various methods, and it has been shown to have several applications in the fields of fluorescence imaging, photodynamic therapy, and metal ion detection. The mechanism of action of this compound is not fully understood, but it has been shown to have various biochemical and physiological effects. Although there are some limitations to the use of this compound, there are several future directions for the research on this compound, which can lead to new discoveries and applications.
Synthesis Methods
N-ethyl-9H-fluorene-2-sulfonamide can be synthesized using various methods. One of the commonly used methods is the reaction of N-ethylaminobenzene with fluorene-2-sulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is obtained in good yield. Another method involves the reaction of N-ethylaminobenzene with fluorene-2-sulfonic acid, which is then converted to the sulfonyl chloride using thionyl chloride.
Scientific Research Applications
N-ethyl-9H-fluorene-2-sulfonamide has been extensively used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. This compound has also been used as a photosensitizer for photodynamic therapy, which is a treatment for cancer. In addition, it has been used as a ligand for the synthesis of metal complexes, and as a building block for the synthesis of other compounds.
Properties
Molecular Formula |
C15H15NO2S |
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Molecular Weight |
273.4 g/mol |
IUPAC Name |
N-ethyl-9H-fluorene-2-sulfonamide |
InChI |
InChI=1S/C15H15NO2S/c1-2-16-19(17,18)13-7-8-15-12(10-13)9-11-5-3-4-6-14(11)15/h3-8,10,16H,2,9H2,1H3 |
InChI Key |
JPKADUDMXZBWMJ-UHFFFAOYSA-N |
SMILES |
CCNS(=O)(=O)C1=CC2=C(C=C1)C3=CC=CC=C3C2 |
Canonical SMILES |
CCNS(=O)(=O)C1=CC2=C(C=C1)C3=CC=CC=C3C2 |
Origin of Product |
United States |
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